Cas no 87321-84-4 (methyl 8-(oxiran-2-yl)octanoate)

• Product Name: methyl 8-(oxiran-2-yl)octanoate
• CAS No: 87321-84-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• MDL: MFCD32694091
• CID: 2810022
• PubChem ID: 10932478
• Update Time: 2025-06-11

methyl 8-(oxiran-2-yl)octanoate Chemical and Physical Properties

Names and Identifiers

• methyl 8-(oxiran-2-yl)octanoate
• Methyl 2-oxiraneoctanoate (ACI)
• Oxiraneoctanoic acid, methyl ester (9CI)
• Methyl 9,10-epoxy caprate
• Methyl 9,10-epoxydecanoate
• 2-Oxiraneoctanoic acid, methyl ester
• AS-81797
• 87321-84-4
• SCHEMBL18530674
• E81048
• CS-0084338
• EN300-33325865
• Oxiraneoctanoic acid, methyl ester
• DTXSID30448794

• MDL： MFCD32694091
• Inchi： 1S/C11H20O3/c1-13-11(12)8-6-4-2-3-5-7-10-9-14-10/h10H,2-9H2,1H3
• InChI Key： JMKMKVPLEQYRBF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC1CO1)OC

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl 8-(oxiran-2-yl)octanoate

Methyl 8-(oxiran-2-yl)octanoate (CAS No. 87321-84-4): A Comprehensive Overview

Methyl 8-(oxiran-2-yl)octanoate, identified by its CAS number 87321-84-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester, featuring an oxiran-2-yl substituent on an octanoate backbone, has garnered attention due to its potential applications in synthetic chemistry and biomaterial development. The unique structural properties of this molecule make it a valuable intermediate in the synthesis of more complex chemical entities, particularly in the realm of drug discovery and polymer science.

The structure of methyl 8-(oxiran-2-yl)octanoate consists of a linear octanoic acid chain terminated with a methyl ester group, interrupted by an epoxide ring at the 8th carbon position. This configuration imparts a high degree of reactivity, making it a versatile building block for various chemical transformations. The epoxide ring, in particular, is known for its ability to undergo ring-opening reactions with nucleophiles, which can be harnessed to introduce diverse functional groups into the molecule. This characteristic has been exploited in recent years to develop novel methodologies for the synthesis of polymeric materials and pharmaceutical intermediates.

In the context of modern pharmaceutical research, methyl 8-(oxiran-2-yl)octanoate has been explored as a precursor in the development of prodrugs and drug delivery systems. The ability to modify the molecule through controlled ring-opening reactions allows for the creation of conjugates that can enhance drug solubility, bioavailability, or targeted delivery to specific tissues. Recent studies have demonstrated its utility in designing micellar nanoparticles and liposomes, which are increasingly being employed for controlled release formulations. These advancements highlight the compound's potential as a key component in next-generation therapeutic strategies.

The chemical reactivity of methyl 8-(oxiran-2-yl)octanoate has also been leveraged in materials science, particularly in the development of biodegradable polymers. The incorporation of oxirane moieties into polymer backbones enables controlled degradation rates, making such materials suitable for applications ranging from wound dressings to drug-eluting stents. Researchers have recently reported on the synthesis of poly(ether esters) derived from this compound, which exhibit excellent mechanical properties coupled with tunable biodegradability. Such materials are poised to revolutionize medical device design and tissue engineering.

From a synthetic chemistry perspective, methyl 8-(oxiran-2-yl)octanoate serves as an important intermediate in the preparation of more complex organic molecules. Its reactivity allows for seamless integration into larger frameworks through various coupling reactions, including nucleophilic additions and transesterifications. This has been particularly useful in the synthesis of heterocyclic compounds and natural product analogs, where precise functionalization is often required. The compound's stability under standard reaction conditions further enhances its appeal as a synthetic building block.

The pharmacological potential of methyl 8-(oxiran-2-yl)octanoate has not gone unnoticed by medicinal chemists. The oxirane ring can be selectively functionalized to introduce pharmacophores that interact with biological targets. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases. By modifying the substituents on the octanoate chain and the epoxide ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives, leading to more effective therapeutic agents.

In conclusion, methyl 8-(oxiran-2-yl)octanoate (CAS No. 87321-84-4) represents a multifaceted compound with broad applications across chemical synthesis and pharmaceutical development. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for researchers aiming to create novel materials and drugs. As our understanding of its reactivity continues to evolve, so too will its role in advancing scientific and medical innovation.